Cas no 79421-62-8 (2-(Hydroxymethyl)propenoic acid [(3aR)-2,3,3a,4,4a,5,7aα,8,9,9aα-decahydro-4aβ,8α-dimethyl-3-methylene-2,5-dioxoazuleno[6,5-b]furan-4α-yl] ester)

• Product Name: 2-(Hydroxymethyl)propenoic acid [(3aR)-2,3,3a,4,4a,5,7aα,8,9,9aα-decahydro-4aβ,8α-dimethyl-3-methylene-2,5-dioxoazuleno[6,5-b]furan-4α-yl] ester
• CAS No: 79421-62-8
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 1796753
• Update Time: 2024-03-01

2-(Hydroxymethyl)propenoic acid [(3aR)-2,3,3a,4,4a,5,7aα,8,9,9aα-decahydro-4aβ,8α-dimethyl-3-methylene-2,5-dioxoazuleno[6,5-b]furan-4α-yl] ester Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)propenoic acid [(3aR)-2,3,3a,4,4a,5,7aα,8,9,9aα-decahydro-4aβ,8α-dimethyl-3-methylene-2,5-dioxoazuleno[6,5-b]furan-4α-yl] ester
• Kingiolide

• Inchi： 1S/C19H22O6/c1-9-7-13-15(11(3)18(23)24-13)16(25-17(22)10(2)8-20)19(4)12(9)5-6-14(19)21/h5-6,9,12-13,15-16,20H,2-3,7-8H2,1,4H3/t9-,12+,13-,15-,16+,19+/m1/s1
• InChI Key： LTQJPCKNKATGFQ-HKQLJWTHSA-N
• SMILES： O1C(C(=C([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(C(=C([H])[H])C([H])([H])O[H])=O)=O)=O

Computed Properties

• Exact Mass: 346.142
• Monoisotopic Mass: 346.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 0.727

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones